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Compound of Interest

Compound Name: Tamra-peg3-nhs

Cat. No.: B12366997

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the chemical properties and applications of
Tetramethylrhodamine (TAMRA)-PEG3-NHS ester for bioconjugation. It includes detailed
information on its structure, reactivity, and stability, along with protocols for its use in labeling
biomolecules.

Core Chemical Properties

TAMRA-PEG3-NHS is a fluorescent labeling reagent that combines the bright and photostable
TAMRA fluorophore with a three-unit polyethylene glycol (PEG) spacer, terminating in a highly
reactive N-hydroxysuccinimide (NHS) ester. The TAMRA component provides a strong
fluorescent signal, while the hydrophilic PEG spacer enhances aqueous solubility and reduces
steric hindrance between the dye and the target biomolecule. The NHS ester group allows for
efficient and specific covalent labeling of primary amines (-NHz) on molecules such as proteins,
peptides, and modified oligonucleotides, forming a stable amide bond.[1][2]

Structure and Functionality

The key functional components of TAMRA-PEG3-NHS are:

» TAMRA (Tetramethylrhodamine): A well-characterized fluorophore with strong absorption and
emission in the orange-red region of the visible spectrum.
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o PEGS3 (Polyethylene Glycol Spacer): A short, flexible, and hydrophilic linker that improves the
solubility of the conjugate and minimizes potential interactions between the dye and the
labeled biomolecule.

* NHS (N-hydroxysuccinimide) Ester: An amine-reactive functional group that enables
covalent attachment to primary amines on target molecules.[1][2]

Quantitative Data Summary

The following tables summarize the key quantitative data for TAMRA-PEG3-NHS.

Table 1: Physicochemical and Spectroscopic Properties

Property Value
Molecular Formula CssH42N4011[3]
Molecular Weight 730.76 g/mol
Purity > 95%
Excitation Maximum (Aex) ~553 nm
Emission Maximum (Aem) ~575 nm

Table 2: Stability of NHS Esters in Aqueous Solution (Hydrolysis Half-life)

The reactivity of the NHS ester is pH-dependent, with hydrolysis being a competing reaction to
the desired amidation.

pH Temperature Half-life
7.0 0°C 4-5 hours
8.0 Room Temperature ~1 hour
8.6 4°C 10 minutes

Chemical Reaction and Experimental Workflow
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The bioconjugation of TAMRA-PEG3-NHS to a biomolecule containing a primary amine is a
straightforward and efficient process. The following diagrams illustrate the chemical reaction
and a typical experimental workflow.

Bioconjugation Reaction Pathway
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TAMRA-PEG3-NHS
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(Stable Amide Bond)

Prepare TAMRA-PEG3-NHS Prepare Biomolecule
Stock Solution (in anhydrous DMSO/DMF) in Amine-Free Buffer (pH 7.2-8.5)

Combine Reagent and Biomolecule

(Molar excess of dye)

Incubate
(1-2 hours at RT or overnight at 4°C)

Quench Reaction
(Add Tris or Glycine)

Purify Conjugate
(Size-Exclusion Chromatography/Dialysis)

Characterize Conjugate

(Determine Degree of Labeling)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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